Benzoic acid, 3-fluoro-2-(3-fluorophenylamino)-

• Molecular Formula: C13H9F2NO2
• Molecular Weight: 249.21 g/mol
• IUPAC Name: 3-fluoro-2-(2-fluoroanilino)benzoic acid
• InChI: InChI=1S/C13H9F2NO2/c14-9-5-1-2-7-11(9)16-12-8(13(17)18)4-3-6-10(12)15/h1-7,16H,(H,17,18)
• InChI Key: AZIAOUXXPIMDPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC2=C(C=CC=C2F)C(=O)O)F

Description

Benzoic acid, 3-fluoro-2-(3-fluorophenylamino)- is a useful research compound. Its molecular formula is C13H9F2NO2 and its molecular weight is 249.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzoic acid, 3-fluoro-2-(3-fluorophenylamino)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzoic acid, 3-fluoro-2-(3-fluorophenylamino)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 14.0 g (90.2 mmol) of 2-amino-3-fluorobenzoic acid (XIV), 12.5 g (90.4 mmol) of potassium carbonate, 21.0 g (94.6 mmol) of 2-fluoroiodobenzene (XV) and a spatula-tipfull of copper powder in 85 ml of cyclohexanol was heated at reflux for 12 hours. The solvent was then removed by steam distillation, and the aqueous residue obtained was subjected to centrifugation. The soluble centrifugate was acidified with diluted hydrochloric acid, and the resulting precipitate was filtered off and dried. Fractional sublimation of the solid under high vacuum yielded 16.0 g (71% of theory) of 3-fluoro-2-(2-fluorophenylamino)benzoic acid (XVI) as a yellow powder with a melting point of 176° C.